Cas no 4747-99-3 (6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro-)

6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro- is a biologically active tetrahydroisoquinoline derivative featuring multiple hydroxyl groups, which contribute to its potential as a key intermediate in organic synthesis and pharmaceutical research. The compound's structural framework, combining a tetrahydroisoquinoline core with a catechol-substituted benzyl group, suggests utility in studying neurotransmitter analogs or antioxidant activity. Its polyphenolic nature may also facilitate chelation or redox-related applications. The presence of both aromatic and aliphatic hydroxyl groups enhances solubility in polar solvents, making it suitable for further functionalization. This compound is of interest in medicinal chemistry due to its structural resemblance to bioactive alkaloids.

6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro- structure

4747-99-3 structure

Product Name:6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro-

CAS No:4747-99-3

MF:C₁₆H₁₇NO₄

MW:287.310484647751

CID:329110

PubChem ID:18519

Update Time:2025-06-08

6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro-
- 1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-6,7-diol
- Norlaudanosoline
- (R,S)-Norlaudanosoline
- 1-(3,4-Dihydroxybenzyl)-1,2,3,4-tetrahydro-6,7-isoquinolinediol
- 1-(3,4-dihydroxybenzyl)-1,2,3,4-tetrahydroisoquinoline-6,7-diol
- 6,7-Isoquinolinediol,1-((3,4-dihydroxyphenyl)methyl)-1,2,3,4-tetrahydro
- CHEMBL19068
- V1EWJ6B8KY
- ABXZOXDTHTTZJW-UHFFFAOYSA-N
- AKOS037623582
- 4747-99-3
- UNII-V1EWJ6B8KY
- 1-((3,4-DIHYDROXYPHENYL)METHYL)-1,2,3,4-TETRAHYDRO-6,7-ISOQUINOLINEDIOL
- 1-(3,4-Dihydroxybenzyl)-1,2,3,4-tetrahydro-6,7-isoquinolinediol #
- (+/-)-NORLAUDANOSOLINE
- Tetrahydroxypapaveroline
- Tetrahydropapaveroline
- 6,7-dihydroxy-1-(3',4'-dihydroxybenzyl)-1,2,3,4-tetrahydroisoquinoline
- Oprea1_179526
- 6,7-Isoquinolinediol, 1-((3,4-dihydroxyphenyl)methyl)-1,2,3,4-tetrahydro-
- TETRAHYDROPAPAVEROLINE [MI]
- Papaveroline, 1,2,3,4-tetrahydro-
- CHEBI:28770
- TETRAHYDROPAPAVEROLINE, (+/-)-
- BDBM50027331
- SCHEMBL221137
- (+/-)-tetrahydropapaveroline
- (RS)-NORLAUDANOSOLINE
- Q27103884
- Z2752228094
- Norlaudanosoline Hydrobromide Salt
- DTXSID70963850
- 1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-6,7-diol hydrobromide (JW8-5)
- C06350
- Inchi： 1S/C16H17NO4/c18-13-2-1-9(6-14(13)19)5-12-11-8-16(21)15(20)7-10(11)3-4-17-12/h1-2,6-8,12,17-21H,3-5H2
- InChI Key： ABXZOXDTHTTZJW-UHFFFAOYSA-N
- SMILES： OC1C(=CC2CCNC(CC3C=CC(=C(C=3)O)O)C=2C=1)O

Computed Properties

Exact Mass: 287.11600
Monoisotopic Mass: 287.115758
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 93

Experimental Properties

Density: 1.406
Boiling Point: 573.2°Cat760mmHg
Flash Point: 235.1°C
Refractive Index: 1.694
PSA: 92.95000
LogP: 2.26730

6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D145351-500mg	Tetrahydropapaveroline	4747-99-3	95%	500mg	$950	2022-10-23
Enamine	EN300-34821-1.0g		4747-99-3	95%	1.0g	$0.0	2023-02-13

6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro- Related Literature

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3. Preparation of unstable quinones in aqueous solution via pulse radiolytic one-electron oxidation of dihydroxybenzenes

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5. 603. Alkaloid biosynthesis. Part VIII. Use of optically active precursors for investigation on the biosynthesis of morphine alkaloids

A. R. Battersby,D. M. Foulkes,R. Binks J. Chem. Soc. 1965 3323